Cas no 101555-63-9 ((R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid)

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid is a chiral N-Fmoc-protected piperidine-2-carboxylic acid derivative, commonly employed in peptide synthesis and medicinal chemistry. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions while retaining acid stability. The (R)-configuration ensures stereochemical integrity in asymmetric synthesis applications. This compound serves as a versatile building block for constructing peptidomimetics and constrained peptide scaffolds, benefiting from the rigid piperidine backbone to influence conformational properties. Its high purity and well-defined stereochemistry make it suitable for precision applications in drug discovery and biochemical research. The carboxylic acid moiety allows further functionalization via standard coupling strategies.
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid structure
101555-63-9 structure
Product Name:(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid
CAS No:101555-63-9
MF:C21H21NO4
MW:351.395745992661
MDL:MFCD00235899
CID:62245
PubChem ID:6958378
Update Time:2025-06-09

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Fmoc-D-Pipecolic acid
    • D-1-Fmoc-Pipecolinic acid
    • (R)-N-Fmoc-piperidine-2-carboxylic acid
    • (R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid
    • Fmoc-D-Pip-OH
    • N-Fmoc-D-pipecolic acid
    • (R)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-piperidinecarboxylic Acid
    • Fmoc-(R)-(+)-piperidine-2-carboxylic acid
    • Fmoc-D-Homopro-OH
    • Fmoc-D-HoPro-OH
    • (R)-Piperidine-2-carboxylic acid, N-FMOC protected
    • Fmoc-D-Homoproline
    • FMoc-D-Piperidine-2-carboxylic acid
    • 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-pipecolic Acid
    • 1-Fmoc-D-pipecolic Acid
    • (R)-1-Fmoc-2-piperidinecarboxylic Acid
    • FMOC-D-PIC(2)-OH
    • RARECHEM AR PA 0006
    • N-FMOC-D-PIPECOLINIC ACID
    • A800406
    • AS-15971
    • AC-24145
    • Oprea1_652245
    • (2R)-1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PIPERIDINE-2-CARBOXYLIC ACID
    • D-Fmoc-pipecolic acid
    • MFCD00235899
    • CKLAZLINARHOTG-LJQANCHMSA-N
    • SCHEMBL119365
    • Fmoc-D-Pip-OH, >=98.0%
    • DTXSID901314811
    • (d)-n-fmoc-pipecolic acid
    • (R)-N-Fmoc-piperidine-2-carboxylic acid, 97%
    • J-000432
    • 1-[(9H-fluoren-9-ylmethoxy)carbonyl]piperidine-2-carboxylic acid
    • 101555-63-9
    • (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-2-carboxylic acid
    • CS-W011864
    • AKOS015837390
    • AO-710/25079003
    • EN300-1556223
    • 2-[9H-fluoren-9-ylmethoxy(oxo)methyl]-2-piperidinecarboxylic acid
    • Fmoc-D-pipecolic acid;Fmoc-D-Pip-OH
    • CCG-256525
    • F0937
    • (2r)-1-[(9h-fluoren-9-ylmethoxy)carbonyl]piperidine-2-carboxylic acid
    • (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid
    • MDL: MFCD00235899
    • Inchi: 1S/C21H21NO4/c23-20(24)19-11-5-6-12-22(19)21(25)26-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13H2,(H,23,24)/t19-/m1/s1
    • InChI Key: CKLAZLINARHOTG-LJQANCHMSA-N
    • SMILES: O(C(N1CCCC[C@@H]1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
    • BRN: 5485101

Computed Properties

  • Exact Mass: 351.14700
  • Monoisotopic Mass: 351.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.293
  • Melting Point: 155.0 to 159.0 deg-C
  • Boiling Point: 561.6℃/760mmHg
  • Flash Point: No data available
  • Refractive Index: 1.62
  • PSA: 66.84000
  • LogP: 3.81250
  • Specific Rotation: +26° (c=1 in DMF)
  • Vapor Pressure: No data available

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:2-8°C

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,1-Dimethylethyl N-[(1R)-2-[[(8α,9S)-6′-methoxycinchonan-9-yl]amino]-1-(1-methy… (reaction products with mercaptopropyl silica gel)
Reference
Chromatographic enantiomer separation using 9-amino-9-(deoxy)-epiquinine-derived chiral selectors: control of chiral recognition via introduction of additional stereogenic centers
Maier, Norbert M.; Greco, Elisa; Petrovaj, Jan; Lindner, Wolfgang, Acta Chimica Slovenica, 2012, 59(3), 454-463

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid Raw materials

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid Preparation Products

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:101555-63-9)(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid
Order Number:A800406
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:36
Price ($):334.0
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(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid Related Literature

Additional information on (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid

Comprehensive Overview of (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid (CAS No. 101555-63-9)

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid (CAS No. 101555-63-9) is a specialized chiral building block widely used in peptide synthesis and medicinal chemistry. This compound, often abbreviated as Fmoc-(R)-piperidine-2-carboxylic acid, plays a critical role in the construction of peptidomimetics and bioactive molecules. Its unique structural features, including the Fmoc-protecting group and the piperidine-2-carboxylic acid backbone, make it a versatile intermediate for drug discovery and biochemical research.

The growing demand for chiral auxiliaries and peptide-based therapeutics has increased interest in compounds like CAS No. 101555-63-9. Researchers are particularly focused on its applications in asymmetric synthesis and solid-phase peptide synthesis (SPPS). With the rise of personalized medicine and targeted drug delivery, this compound is gaining traction in the development of GPCR modulators and enzyme inhibitors.

One of the key advantages of (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid is its compatibility with Fmoc-based peptide coupling strategies. The Fmoc group can be selectively removed under mild basic conditions, making it ideal for sequential peptide assembly. This property aligns with current trends in green chemistry, where researchers prioritize mild reaction conditions and reduced environmental impact.

In the context of AI-driven drug discovery, CAS No. 101555-63-9 has been identified as a valuable scaffold for virtual screening and molecular docking studies. Its rigid piperidine ring and carboxylic acid functionality allow for diverse interactions with biological targets, making it a hotspot for fragment-based drug design (FBDD). Recent publications highlight its utility in optimizing bioavailability and metabolic stability of lead compounds.

The synthesis and characterization of (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid have been extensively documented in peer-reviewed journals. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure high purity and enantiomeric excess. These quality control measures are critical for applications in GMP-compliant manufacturing and preclinical development.

From a commercial perspective, the global market for Fmoc-protected amino acids and derivatives is expanding rapidly. CAS No. 101555-63-9 is frequently listed in catalogs of specialty chemical suppliers catering to pharmaceutical R&D and biotechnology sectors. Its pricing and availability are influenced by factors such as chiral purity, batch size, and regulatory compliance.

Future research directions for this compound include exploring its potential in macrocyclic peptides and PROTACs (proteolysis-targeting chimeras). The integration of machine learning algorithms for retrosynthetic analysis may further streamline its production and derivatization. As the scientific community continues to investigate new chemical entities (NCEs), (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid will remain a cornerstone of innovative therapeutic development.

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Amadis Chemical Company Limited
(CAS:101555-63-9)(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid
A800406
Purity:99%
Quantity:100g
Price ($):334.0
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